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Compound of Interest

Compound Name: Metsulfuron-methyl!

Cat. No.: B1676535

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Metsulfuron-methyl. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Metsulfuron-methyl, a sulfonylurea herbicide, can pose health risks if handled improperly.
Potential routes of exposure include inhalation, skin contact, and eye contact. Symptoms of
exposure may include irritation to the respiratory tract, skin, and eyes.[1][2] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory.

Operational Plan for PPE Selection and Use

A systematic approach to PPE is crucial. The selection of PPE depends on the specific task
being performed, the potential for exposure, and the concentration of the substance.

1. Risk Assessment: Before handling Metsulfuron-methyl, conduct a thorough risk
assessment of your planned experiment. Consider the quantity of the substance, the duration
of handling, and the potential for aerosol or dust generation.[3]

2. Engineering Controls: Always handle Metsulfuron-methyl in a well-ventilated area.[1][4]
Use of a fume hood or providing appropriate exhaust ventilation at places where dust may form
is highly recommended to minimize airborne concentrations.[5]
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3. Personal Protective Equipment (PPE) Selection: The following PPE is required when
handling Metsulfuron-methyl, particularly in its concentrated powder form.

» Hand Protection: Wear chemical-resistant, unlined gloves.[4][6] Nitrile, butyl, and neoprene
gloves generally offer good protection against both dry and liquid pesticides.[7] Ensure
gloves are elbow-length to protect the wrists.[3][7] Always inspect gloves for tears or holes
before use.[6]

o Eye and Face Protection: Use tightly fitting safety goggles with side-shields.[4] In situations
with a higher risk of splashing or dust generation, a face shield worn over safety goggles is
recommended.[7]

o Respiratory Protection: For tasks that may generate dust or aerosols, a NIOSH-approved
particulate respirator (e.g., N95, P2, or P3 filter) is necessary.[1] At high dust levels, or if
exposure limits are exceeded, a powered air-purifying respirator (PAPR) with a P3 filter or a
full-face respirator should be used.[1][4]

o Body Protection: Wear a long-sleeved shirt, long pants, or a lab coat to prevent skin contact.
[8] For tasks with a high risk of contamination, such as mixing or cleaning up spills,
chemically resistant coveralls or an apron should be worn.[9] Wear closed-toe shoes;
chemical-resistant boots are recommended if handling large quantities or liquid formulations.

[6]1°]

Quantitative Exposure Limits

The following table summarizes the key occupational exposure limits for Metsulfuron-methyl.
Adherence to these limits is essential for minimizing health risks.
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Parameter Value Species/Context Reference
Acceptable Daily
0.01 mg/kg/day Human [10]
Intake (ADI)
No Observed Adverse ) )
1 mg/kg/day Animal Studies [10]

Effect Level (NOAEL)

DuPont Acceptable 10 mg/m3 (8 & 12 hr.
o Total Dust
Exposure Limit (AEL) TWA)
Oral LD50 (Lethal
>5,000 mg/kg Rat [1]
Dose, 50%)
Dermal LD50 (Lethal
>2,000 mg/kg Rat [1]
Dose, 50%)
Inhalation LC50
(Lethal Concentration,  >6.2 mg/l (4 hours) Rat [1]

50%)

Procedural Guidance: Donning, Doffing, and

Disposal of PPE

Proper procedure for putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.

Donning Sequence:

o Quter Garments: Put on coveralls or lab coat and appropriate footwear.

» Respirator: If required, perform a fit check and put on your respirator.

e Eye Protection: Put on safety goggles and/or a face shield.

e Gloves: Put on gloves, ensuring the cuffs are pulled over the sleeves of your lab coat or

coveralls.[9]

Doffing Sequence (to minimize contamination):
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e Gloves: Remove gloves first. Peel them off from the cuff downwards, turning them inside out.

e Outer Garments: Remove coveralls or lab coat by rolling them down and away from your
body.

» Eye Protection: Remove goggles or face shield from the back to the front.

o Respirator: Remove your respirator.

e Hand Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[4]
Disposal Plan:

¢ Single-Use PPE: Dispose of all single-use items, such as nitrile gloves and disposable
respirators, in a designated hazardous waste container immediately after use.[5]

e Reusable PPE:

o Decontaminate reusable items like safety goggles, face shields, and elastomeric
respirators according to the manufacturer's instructions. This typically involves washing
with a mild detergent and water.

o Contaminated clothing should be laundered separately from other items. Wash in hot
water with a heavy-duty detergent.[3] Pre-rinsing may be necessary for heavily
contaminated items.[3]

» Waste Disposal: All waste generated from handling Metsulfuron-methyl, including
contaminated PPE, must be disposed of as hazardous waste in accordance with local, state,
and federal regulations.[2][4][5] Do not dispose of this waste in standard laboratory trash.

Workflow for Safe Handling of Metsulfuron-methyl
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Start: Prepare to Handle
Metsulfuron-methyl

A4

1. Conduct Risk Assessment
(Quantity, Duration, Task)

A4

2. Implement Engineering Controls
(Fume Hood, Ventilation)

3. Select Appropriate PPE

All TasK All Tasks If Dust/Aerosol Risk All Tasks
\ 4
Hand Protection Eye/Face Protection Respiratory Protection Body Protection
(Nitrile/Butyl Gloves) (Goggles/Face Shield) (Particulate Respirator/PAPR) (Lab Coat/Coveralls)

4. Don PPE

(Correct Sequence)

5. Perform Handling Task

Emergency: Spill or Exposure

Follow First Aid Procedures
(See SDS)

6. Doff PPE
(Correct Sequence)

7. Dispose of Contaminated PPE
(Hazardous Waste)

8. Decontaminate Reusable PPE
& Wash Hands

Click to download full resolution via product page

Caption: Workflow for PPE selection, use, and disposal when handling Metsulfuron-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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